2,4,5,6-Tetrachloropyrimidine
Overview
Description
2,4,5,6-Tetrachloropyrimidine (TCP) is a compound with the molecular formula C4Cl4N2 . It is also known by other names such as Perchloropyrimidine and Tetrachloropyrimidine . The molecular weight of TCP is 217.9 g/mol .
Synthesis Analysis
TCP has been used as a precursor for the synthesis of novel pyrimidine derivatives due to its unique reactivity in both coupling and nucleophilic substitution reactions . For instance, TCP has been successfully converted into various mono, di, and tetraaryl-pyrimidine derivatives via the site-selective Suzuki coupling reactions with aryl boronic acids . The regioselective Sonogashira coupling reactions of TCP with alkynes have also been employed for the preparation of novel alkynyl-substituted pyrimidines .Molecular Structure Analysis
The molecular structure of TCP includes four chlorine atoms and two nitrogen atoms attached to a pyrimidine ring . The InChI string representation of TCP isInChI=1S/C4Cl4N2/c5-1-2(6)9-4(8)10-3(1)7
. Chemical Reactions Analysis
TCP has shown a unique reactivity in both coupling and nucleophilic substitution reactions . For example, the nucleophilic substitution reactions of TCP with hydroxybenzaldes were employed to synthesize ((2,5,6-trichloropyrimidin-4-yl)oxy)benzaldehydes .Physical And Chemical Properties Analysis
TCP is a yellow to orange to brown powder, crystals, crystalline powder, and/or chunks . It has a molecular weight of 217.9 g/mol . The computed properties of TCP include a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 2, and a Rotatable Bond Count of 0 .Scientific Research Applications
Synthesis of Novel Triarylmethane Derivatives
- Summary of Application: 2,4,5,6-Tetrachloropyrimidine (TCP) has been used as a precursor for the synthesis of novel pyrimidine derivatives .
- Methods of Application: The specific methods of application are not detailed in the source, but it mentions that TCP has shown unique reactivity in both coupling and nucleophilic substitution reactions .
- Results or Outcomes: The outcomes of these reactions are novel pyrimidine derivatives. However, the source does not provide quantitative data or statistical analyses .
Synthesis of Mono-, Di-, Tri- and Tetra-arylpyrimidines
- Summary of Application: 2,4,5,6-Tetrachloropyrimidine has been used in the synthesis of mono-, di-, tri- and tetra-arylpyrimidines via the Suzuki-Miyaura reaction .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the Suzuki-Miyaura reaction .
- Results or Outcomes: The outcomes of these reactions are mono-, di-, tri- and tetra-arylpyrimidines. However, the source does not provide quantitative data or statistical analyses .
Synthesis of Benzofuropyrimidine
- Summary of Application: 2,4,5,6-Tetrachloropyrimidine has been used in the synthesis of benzofuropyrimidine via regioselective Suzuki coupling with boronic acid .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves a regioselective Suzuki coupling with boronic acid .
- Results or Outcomes: The outcome of this reaction is benzofuropyrimidine. However, the source does not provide quantitative data or statistical analyses .
Safety And Hazards
TCP is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,4,5,6-tetrachloropyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl4N2/c5-1-2(6)9-4(8)10-3(1)7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVBHCMNXRKOJRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N=C1Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4061963 | |
Record name | 2,4,5,6-Tetrachloropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,5,6-Tetrachloropyrimidine | |
CAS RN |
1780-40-1 | |
Record name | 2,4,5,6-Tetrachloropyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1780-40-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrimidine, 2,4,5,6-tetrachloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001780401 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Perchloropyrimidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35123 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pyrimidine, 2,4,5,6-tetrachloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,4,5,6-Tetrachloropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrachloropyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.663 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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